Cas no 617695-87-1 (N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide)

• Product Name: N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide
• CAS No: 617695-87-1
• MF: C₁₇H₁₈FNO₂
• MW: 287.328728199005
• CID: 5919402
• PubChem ID: 4165567
• Update Time: 2025-06-08

N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide
• F1423-1010
• 617695-87-1
• AKOS002196338
• AKOS016067522
• Oprea1_107773

• Inchi： 1S/C17H18FNO2/c1-11-4-7-15(10-12(11)2)19-17(20)13(3)21-16-8-5-14(18)6-9-16/h4-10,13H,1-3H3,(H,19,20)
• InChI Key： KUGCLVZWDHWHNU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)C(OC1=CC=C(F)C=C1)C

Computed Properties

• Exact Mass: 287.13215698g/mol
• Monoisotopic Mass: 287.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide

Professional Introduction to N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide (CAS No. 617695-87-1)

N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide, identified by its Chemical Abstracts Service (CAS) number CAS No. 617695-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in academic and industrial settings.

The molecular structure of N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide incorporates several key functional groups that contribute to its unique chemical properties and potential biological effects. The presence of a dimethylphenyl group at the N-terminus and a 4-fluorophenoxy moiety at the C-terminus introduces both lipophilicity and electronic modulation, which are critical factors in determining the compound's interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide has emerged as a compound of interest due to its structural features that align well with the requirements for drug-like molecules. Specifically, the combination of a rigid aromatic ring system and a polar functional group provides a balanced pharmacokinetic profile, which is essential for successful drug development.

The CAS No. 617695-87-1 designation ensures that researchers can reliably identify and utilize this compound in their experiments. The CAS registry system provides a unique numerical identifier for each chemical substance, facilitating accurate documentation and communication in scientific literature. This standardized approach is crucial for maintaining consistency across different studies and ensuring that researchers are referring to the same chemical entity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide with greater precision. These tools allow for the virtual screening of potential interactions with target proteins, helping to identify lead compounds for further optimization. The integration of experimental data with computational predictions has significantly accelerated the drug discovery process, making compounds like N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide more attractive for therapeutic development.

The pharmacological profile of N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide has been studied in various preclinical models. Initial findings suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, which could make it a viable candidate for treating neurological disorders. Additionally, its structural similarity to known pharmacologically active molecules suggests potential applications in other therapeutic areas as well.

The synthesis of N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only improve the overall yield but also minimize the formation of by-products, making the process more sustainable and scalable.

In conclusion, N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide (CAS No. 617695-87-1) strong>) represents a promising candidate in the realm of pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive molecule for further exploration. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a significant role in the development of novel therapeutic agents.